Cas no 119902-17-9 (Periplocoside F)

• Product Name: Periplocoside F
• CAS No: 119902-17-9
• MF: C₆₃H₁₀₄O₂₃
• MW: 1229.4860830307
• CID: 208185
• PubChem ID: 148048
• Update Time: 2025-10-28

Periplocoside F Chemical and Physical Properties

Names and Identifiers

• 2-[6-[6-[6-[7-[1-(3,17-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl)ethoxy]-4'-methoxy-2',9-dimethylspiro[4,5a,6,7,9,9a-hexahydropyrano[3,4-c][1,2,5]
• b-D-ribo-Hexopyranoside,(2S,4R,5R,5'aR,6R,7'S,9'R,9'aR)-7'-[[(3b,20S)-3,17-dihydroxypregn-5-en-20-yl]oxy]octahydro-4-methoxy-
• periplocoside F
• 4)-O-2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl-(1&reg
• 7'-(((3beta,20S)-3,17-dihydroxypregn-5-en-20-yl)oxy)octahydro-4-methoxy-6,9'-dimethylspiro(2H-pyran-2,3'(4'H)-(7H)pyrano(3,4-c)(1,2,5)trioxepin)-5-yl O-6-deoxy-3-O-methyl-beta-D-galactopyranosyl-(1-4)-O-2,6-dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-3-O-methyl-beta-D-ribo-Hexopyranoside (3'S-(3'alpha(4S*,5S*,6S*),5'abeta,7'alpha,9'alpha,9'aalpha))-
• b-D-ribo-Hexopyranoside,(2S,4R,5R,5'aR,6R,7'S,9'R,9'aR)-7'-[[(3b,20S)-3,17-dihydroxypregn-5-en-20-yl]oxy]octahydro-4-methoxy-6,9'-dimethylspiro[2H-pyran-2,3'(4'H)-[7H]pyrano[3,4-c][1,2,5]trioxepin]-5-ylO-6-deoxy-3-O-methyl-b-D-galactopyranosyl-(1&reg
• beta-D-ribo
• 119902-17-9
• Periplocoside F

• Inchi： 1S/C63H104O23/c1-30-51(65)58(72-14)52(66)59(78-30)83-55-33(4)76-49(26-44(55)70-12)81-53-31(2)74-48(24-42(53)68-10)80-54-32(3)75-50(25-43(54)69-11)82-56-35(6)84-62(28-46(56)71-13)29-73-45-27-47(77-34(5)57(45)85-86-62)79-36(7)63(67)22-19-41-39-16-15-37-23-38(64)17-20-60(37,8)40(39)18-21-61(41,63)9/h15,30-36,38-59,64-67H,16-29H2,1-14H3
• InChI Key： LLEJLRLCWJHVHW-UHFFFAOYSA-N
• SMILES： OC1(C(C)OC2CC3C(C(C)O2)OOC2(CC(C(C(C)O2)OC2CC(C(C(C)O2)OC2CC(C(C(C)O2)OC2CC(C(C(C)O2)OC2C(C(C(C(C)O2)O)OC)O)OC)OC)OC)OC)CO3)CCC2C3CC=C4CC(CCC4(C)C3CCC21C)O

Computed Properties

• Exact Mass: 1228.69702
• Monoisotopic Mass: 1228.69683956 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 86
• Rotatable Bond Count: 16
• Complexity: 2270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 33
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 256
• Molecular Weight: 1229.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.563
• PSA: 256.29

Periplocoside F Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides

Additional information on Periplocoside F

Periplocoside F: A Comprehensive Overview of Its Chemical Profile and Emerging Therapeutic Applications

Periplocoside F, a naturally occurring compound with the CAS number 119902-17-9, has garnered significant attention in the field of chemobiology due to its unique structural features and promising biological activities. This triterpenoid saponin, isolated from the roots of Periploca sepium, a plant traditionally used in various medicinal systems, exhibits a complex molecular architecture that has intrigued researchers for its potential pharmacological applications.

The chemical structure of Periplocoside F is characterized by a tetracyclic triterpenoid backbone, adorned with multiple hydroxyl and glycosidic moieties. These structural attributes contribute to its remarkable solubility in water, making it an attractive candidate for formulation in aqueous-based pharmaceutical preparations. Detailed spectroscopic analyses, including NMR and mass spectrometry, have elucidated its precise molecular formula and connectivity, reinforcing its identity as a potent bioactive molecule.

In recent years, Periplocoside F has been the subject of extensive research due to its reported anti-inflammatory, antioxidant, and anticancer properties. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression. For instance, its interaction with nuclear factor kappa B (NF-κB) has been implicated in its anti-inflammatory effects, suggesting potential therapeutic utility in chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The antioxidant potential of Periplocoside F stems from its capacity to scavenge reactive oxygen species (ROS) and inhibit the activity of inducible nitric oxide synthase (iNOS). These mechanisms are particularly relevant in the context of oxidative stress-induced pathologies, including neurodegenerative diseases like Alzheimer's and Parkinson's. Emerging evidence suggests that Periplocoside F may protect against neuronal damage by mitigating oxidative damage to proteins, lipids, and DNA.

Furthermore, Periplocoside F has shown promise as an anticancer agent. Studies have revealed its ability to induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Its mechanism of action appears to involve the inhibition of survival kinases such as Akt and extracellular signal-regulated kinases (ERK), leading to cell cycle arrest and programmed cell death. These findings have prompted investigations into its potential use in combination therapies alongside conventional chemotherapeutic agents.

The pharmacokinetic profile of Periplocoside F is another area of active investigation. Initial studies indicate that it exhibits moderate oral bioavailability, although this can be influenced by factors such as route of administration and formulation design. Efforts are underway to optimize its delivery system to enhance absorption and prolong circulation time, thereby improving therapeutic efficacy. Nanoparticle-based formulations and prodrugs are among the strategies being explored to address these challenges.

The traditional use of Periploca sepium in folk medicine provides a rich backdrop for understanding the historical context of Periplocoside F's bioactivity. Traditional healers have utilized this plant for various ailments, including liver disorders and gastrointestinal issues. Modern scientific exploration has validated some of these uses by demonstrating its hepatoprotective effects through mechanisms involving reduced oxidative stress and inflammation in liver cells.

In conclusion, Periplocoside F represents a fascinating compound with multifaceted biological activities that warrant further clinical investigation. Its structural complexity, coupled with its demonstrated efficacy in preclinical models, positions it as a promising candidate for the development of novel therapeutic agents. As research continues to unravel the full spectrum of its pharmacological properties, Periplocoside F is poised to make significant contributions to the field of chemobiology and drug discovery.